Cas no 1903556-83-1 (5-chloro-6-(oxan-4-yloxy)-N-(2,2,2-trifluoroethyl)pyridine-3-carboxamide)

• Product Name: 5-chloro-6-(oxan-4-yloxy)-N-(2,2,2-trifluoroethyl)pyridine-3-carboxamide
• CAS No: 1903556-83-1
• MF: C₁₃H₁₄ClF₃N₂O₃
• MW: 338.710072994232
• CID: 5921486
• PubChem ID: 92085192
• Update Time: 2025-10-31

5-chloro-6-(oxan-4-yloxy)-N-(2,2,2-trifluoroethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(oxan-4-yloxy)-N-(2,2,2-trifluoroethyl)pyridine-3-carboxamide
• 1903556-83-1
• F6475-4352
• AKOS025347846
• CHEMBL5020839
• 5-chloro-6-((tetrahydro-2H-pyran-4-yl)oxy)-N-(2,2,2-trifluoroethyl)nicotinamide

• Inchi： 1S/C13H14ClF3N2O3/c14-10-5-8(11(20)19-7-13(15,16)17)6-18-12(10)22-9-1-3-21-4-2-9/h5-6,9H,1-4,7H2,(H,19,20)
• InChI Key： UYTJUIOROKLIMM-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCOCC2)=C(Cl)C=C1C(NCC(F)(F)F)=O

Computed Properties

• Exact Mass: 338.0645045g/mol
• Monoisotopic Mass: 338.0645045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-chloro-6-(oxan-4-yloxy)-N-(2,2,2-trifluoroethyl)pyridine-3-carboxamide

Introduction to 5-chloro-6-(oxan-4-yloxy)-N-(2,2,2-trifluoroethyl)pyridine-3-carboxamide (CAS No. 1903556-83-1)

The compound 5-chloro-6-(oxan-4-yloxy)-N-(2,2,2-trifluoroethyl)pyridine-3-carboxamide, identified by its CAS number 1903556-83-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a chloro substituent, an oxan-4-yloxy group, and a N-(2,2,2-trifluoroethyl) moiety contributes to its distinctive chemical properties, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds that exhibit potent biological activities. Among these, pyridine derivatives have been extensively studied for their role in modulating various biological pathways. The compound in question is no exception, as it combines the versatility of the pyridine core with functional groups that enhance its pharmacological profile. Specifically, the chloro group can participate in hydrogen bonding interactions, while the oxan-4-yloxy moiety introduces a flexible ether linkage that can influence solubility and metabolic stability. The N-(2,2,2-trifluoroethyl) group further enhances lipophilicity, which is often crucial for membrane permeability and bioavailability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are employed to construct the desired framework. The use of protecting groups and careful purification techniques is essential to avoid unwanted side products. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods, making it feasible to produce sufficient quantities for preclinical and clinical studies.

The biological activity of 5-chloro-6-(oxan-4-yloxy)-N-(2,2,2-trifluoroethyl)pyridine-3-carboxamide has been the focus of numerous research endeavors. Preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The pyridine core is known to interact with various biological targets, including kinases and phosphodiesterases. The introduction of the chloro, oxan-4-yloxy, and N-(2,2,2-trifluoroethyl) groups fine-tunes its binding affinity and selectivity. This balance is critical for developing drugs with minimal off-target effects.

In vitro studies have demonstrated that this compound can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. By inhibiting these enzymes, the compound may reduce the production of pro-inflammatory mediators like prostaglandins and leukotrienes. Such mechanisms are particularly relevant in conditions like arthritis, where inflammation is a primary pathological feature. Additionally, its ability to interact with other cellular targets suggests potential applications in oncology and neurodegenerative diseases.

The pharmacokinetic properties of 5-chloro-6-(oxan-4-yloxy)-N-(2,2,2-trifluoroethyl)pyridine-3-carboxamide are also under investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are carefully evaluated to assess its suitability for therapeutic use. The lipophilic nature imparted by the N-(2,2,2-trifluoroethyl) group may enhance oral bioavailability, while the polar oxan-4-yloxy group could influence renal clearance. Understanding these parameters is essential for optimizing drug delivery systems and formulation strategies.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. These trials are designed to provide comprehensive data on its therapeutic potential across various disease models. The results thus far have been encouraging, with early-phase studies showing favorable tolerability profiles alongside evidence of biological activity. Long-term studies will further elucidate its mechanisms of action and potential side effects.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 5-chloro-6-(oxan-4-yloxy)-N-(2,2,2-trifluoroethyl)pyridine-3-carboxamide exemplifies how structural innovation can lead to compounds with significant therapeutic value. By leveraging cutting-edge synthetic techniques and rigorous biological testing，this molecule has moved from laboratory research to clinical evaluation，highlighting the importance of innovation in drug discovery.

In conclusion，5-chloro-6-(oxan-4-yloxy)-N-(2，２，２-trifluoroethyl)pyridine-3-carboxamide (CAS No．1903556－83－1) strong > represents a promising candidate for further development in pharmaceutical applications．Its unique structural features，combined with preliminary evidence of biological activity，make it a valuable asset in the quest for new treatments．As research continues，this compound is poised to contribute significantly to advancements in medicine．